Cas no 99171-00-3 (2,4-dihydro-5-(hydroxymethyl)-3H-Pyrazol-3-one)

2,4-Dihydro-5-(hydroxymethyl)-3H-Pyrazol-3-one is a heterocyclic compound featuring a pyrazolone core with a hydroxymethyl substituent at the 5-position. This structure imparts reactivity useful in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The hydroxymethyl group enhances its versatility, enabling further functionalization through condensation, oxidation, or substitution reactions. Its pyrazolone scaffold is known for contributing to biological activity, making it valuable in medicinal chemistry research. The compound exhibits moderate stability under standard conditions, though storage in a cool, dry environment is recommended to prevent degradation. Suitable for controlled reactions, it requires handling with appropriate safety precautions due to potential irritant properties.

2,4-dihydro-5-(hydroxymethyl)-3H-Pyrazol-3-one structure

99171-00-3 structure

Product Name:2,4-dihydro-5-(hydroxymethyl)-3H-Pyrazol-3-one

CAS No:99171-00-3

MF:C₄H₆N₂O₂

MW:114.102640628815

CID:1123646

PubChem ID:24975075

Update Time:2025-06-07

2,4-dihydro-5-(hydroxymethyl)-3H-Pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

- 2,4-dihydro-5-(hydroxymethyl)-3H-Pyrazol-3-one
- 99171-00-3
- 5-methylol-2,4-dihydropyrazol-3-one
- 5-(hydroxymethyl)-2,4-dihydro-pyrazol-3-one
- Inchi： 1S/C4H6N2O2/c7-2-3-1-4(8)6-5-3/h7H,1-2H2,(H,6,8)
- InChI Key： IHEHEAWSWQGFOC-UHFFFAOYSA-N
- SMILES： OCC1CC(NN=1)=O

Computed Properties

Exact Mass: 114.042927438g/mol
Monoisotopic Mass: 114.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 61.7Å²

2,4-dihydro-5-(hydroxymethyl)-3H-Pyrazol-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D452550-100mg	2,4-Dihydro-5-(hydroxymethyl)-3H-pyrazol-3-one	99171-00-3	100mg	$253.00	2023-05-18
TRC	D452550-500mg	2,4-Dihydro-5-(hydroxymethyl)-3H-pyrazol-3-one	99171-00-3	500mg	$1016.00	2023-05-18
TRC	D452550-1g	2,4-Dihydro-5-(hydroxymethyl)-3H-pyrazol-3-one	99171-00-3	1g	$ 1590.00	2022-06-05
TRC	D452550-1000mg	2,4-Dihydro-5-(hydroxymethyl)-3H-pyrazol-3-one	99171-00-3	1g	$1918.00	2023-05-18
TRC	D452550-750mg	2,4-Dihydro-5-(hydroxymethyl)-3H-pyrazol-3-one	99171-00-3	750mg	$ 1200.00	2023-09-07